Cas no 1890955-60-8 (1-{4-(difluoromethyl)sulfanylphenyl}cyclopropan-1-ol)

• Product Name: 1-{4-(difluoromethyl)sulfanylphenyl}cyclopropan-1-ol
• CAS No: 1890955-60-8
• MF: C₁₀H₁₀F₂OS
• MW: 216.247608661652
• CID: 6192875
• PubChem ID: 117308102
• Update Time: 2025-06-10

1-{4-(difluoromethyl)sulfanylphenyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{4-(difluoromethyl)sulfanylphenyl}cyclopropan-1-ol
• EN300-1953228
• 1-{4-[(difluoromethyl)sulfanyl]phenyl}cyclopropan-1-ol
• 1890955-60-8

• Inchi： 1S/C10H10F2OS/c11-9(12)14-8-3-1-7(2-4-8)10(13)5-6-10/h1-4,9,13H,5-6H2
• InChI Key： QJAMRBZOHOAILK-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1(CC1)O

Computed Properties

• Exact Mass: 216.04204244g/mol
• Monoisotopic Mass: 216.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-{4-(difluoromethyl)sulfanylphenyl}cyclopropan-1-ol

Comprehensive Overview of 1-{4-(difluoromethyl)sulfanylphenyl}cyclopropan-1-ol (CAS No. 1890955-60-8)

1-{4-(difluoromethyl)sulfanylphenyl}cyclopropan-1-ol (CAS No. 1890955-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a cyclopropanol moiety with a difluoromethylsulfanylphenyl group, making it a valuable intermediate for synthesizing bioactive molecules. Its CAS number 1890955-60-8 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

The difluoromethyl group in 1-{4-(difluoromethyl)sulfanylphenyl}cyclopropan-1-ol is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and lipophilicity. These properties are critical in drug discovery, where researchers aim to improve the bioavailability of therapeutic candidates. The cyclopropanol ring further contributes to the compound's rigidity, which can influence binding affinity in target proteins—a hot topic in AI-driven drug design and computational chemistry.

Recent trends in green chemistry have also put a spotlight on compounds like 1-{4-(difluoromethyl)sulfanylphenyl}cyclopropan-1-ol. Researchers are exploring sustainable synthetic routes to minimize environmental impact, aligning with global initiatives such as the UN Sustainable Development Goals. This compound's potential applications in crop protection and pharmaceutical intermediates make it a subject of interest for both academic and industrial laboratories.

From an analytical perspective, the characterization of CAS No. 1890955-60-8 involves advanced techniques like NMR spectroscopy and mass spectrometry. These methods are essential for verifying purity and structure, especially when the compound is used in high-stakes applications such as preclinical drug development. The growing demand for high-purity chemicals in biotech and material science further underscores its importance.

In summary, 1-{4-(difluoromethyl)sulfanylphenyl}cyclopropan-1-ol (CAS No. 1890955-60-8) represents a convergence of innovation in fluorine chemistry, drug discovery, and sustainable synthesis. Its versatility and relevance to cutting-edge research ensure it remains a focal point for scientists navigating the complexities of modern chemical innovation.